Cas no 887406-43-1 ((3-Hydroxymandelonitrile)acetate)

(3-Hydroxymandelonitrile)acetate structure
887406-43-1 structure
Product Name:(3-Hydroxymandelonitrile)acetate
CAS No:887406-43-1
MF:C10H9NO3
MW:191.183362722397
CID:827037
PubChem ID:4157531
Update Time:2025-07-12

(3-Hydroxymandelonitrile)acetate Chemical and Physical Properties

Names and Identifiers

    • (3-HYDROXYM AND ELONITRILE)ACETATE
    • A-(Acetyloxy)-3-hydroxybenzeneacetonitrile
    • DTXSID90400055
    • [cyano-(3-hydroxyphenyl)methyl] Acetate
    • 887406-43-1
    • (3-Hydroxymandelonitrile)acetate
    • FT-0669724
    • AKOS006277009
    • Inchi: 1S/C10H9NO3/c1-7(12)14-10(6-11)8-3-2-4-9(13)5-8/h2-5,10,13H,1H3
    • InChI Key: HRVSUXZPCHILOC-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C#N)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 352.7±27.0 °C at 760 mmHg
  • Flash Point: 167.1±23.7 °C
  • PSA: 70.32000
  • LogP: 1.51998
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-Hydroxymandelonitrile)acetate Security Information

(3-Hydroxymandelonitrile)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H944380-500mg
(3-Hydroxymandelonitrile)acetate
887406-43-1
500mg
$115.00 2023-05-18
TRC
H944380-1g
(3-Hydroxymandelonitrile)acetate
887406-43-1
1g
$ 130.00 2022-06-04
TRC
H944380-2g
(3-Hydroxymandelonitrile)acetate
887406-43-1
2g
$305.00 2023-05-18
TRC
H944380-5g
(3-Hydroxymandelonitrile)acetate
887406-43-1
5g
$701.00 2023-05-18
TRC
H944380-10g
(3-Hydroxymandelonitrile)acetate
887406-43-1
10g
$1275.00 2023-05-18
TRC
H944380-1000mg
(3-Hydroxymandelonitrile)acetate
887406-43-1
1g
$161.00 2023-05-18
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd